BENGHE Foundational & Exploratory
Check Availability & Pricing

Section 1: The Molecular Pathway of MPP+
Neurotoxicity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MPP+ iodide

Cat. No.: B127122

MPP+ is the toxic bioactivation product of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine
(MPTP).[1] MPTP, being lipid-soluble, can readily cross the blood-brain barrier.[2] Within the
brain, primarily in astrocytes, MPTP is metabolized by monoamine oxidase B (MAO-B) into its
toxic form, MPP+.[2] This charged molecule is then selectively taken up by dopaminergic
neurons through the dopamine transporter (DAT).[3][4] Once inside the neuron, MPP+ is
concentrated in the mitochondria due to the organelle's negative membrane potential. This
accumulation is the critical first step in its neurotoxic cascade.
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Workflow: MPTP Conversion to Intramitochondrial MPP+
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Signaling Pathway: MPP+-Induced Cellular Pathology
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Logical Relationship: MPP+ Stress and a-Synuclein Aggregation
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Experimental Workflow: In Vitro MPP+ Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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